Cas no 486-62-4 (Ononin)

• Product Name: Ononin
• CAS No: 486-62-4
• MF: C₂₂H₂₂O₉
• MW: 430.404687404633
• MDL: MFCD03225479
• CID: 37712
• PubChem ID: 253659647
• Update Time: 2025-04-18

Ononin Chemical and Physical Properties

Names and Identifiers

• Ononin
• ForMononetin-7-O-β-D-glucoside
• Formononetin glucoside
• GLUCOSYL-7-O-FORMONONETIN
• FORMONONETIN-7-O-BETA-D-GLUCOPYRANOSIDE
• FORMONONETIN-7-O-GLUCOSIDE
• 4',7-DIHYDROXY-7-O-GLUCOSYLISOFLAVONE
• 4'-METHOXYISOFLAVONE-7-O-BETA-D-GLUCOPYRANOSIDE
• 4H-1-Benzopyran-4-one,7-(b-D-glucopyranosyloxy)-3-(4-methoxyphenyl)-
• ONONIN(SH)
• ONONIN(SH) PrintBack
• Fomononetin
• FoMononetin-7-O-glucoside
• Formononetin 7-O-β-D-glucopyranoside
• Ononoside
• A14578
• 3-(4-Methoxyphenyl)-7-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• NCGC00169054-02
• 7-(.BETA.-GLUCOSYLOXY)-3-(4-METHOXYPHENYL)ISOFLAVONE
• FORMONONETIN 7-O-.BETA.-D-GLUCOSIDE
• 486-62-4
• Ononin, >=99.0% (TLC)
• SCHEMBL240476
• 3-(4-methoxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
• 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl beta-D-glucopyranoside
• 7-HYDROXY-4'-METHOXYISOFLAVONE-7-O-.BETA.-D-GLUCOSIDE
• ONONIN (CONSTITUENT OF ASTRAGALUS)
• AKOS037514760
• BDBM50409313
• ACon1_000463
• s9113
• 3-(4-methoxyphenyl)-7-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxychromen-4-one
• Formononetin 7-glucoside
• 4H-1-Benzopyran-4-one, 7-(beta-D-glucopyranosyloxy)-3-(4-methoxyphenyl)-
• ONONIN [MI]
• ONONIN [USP-RS]
• 3-(4-methoxyphenyl)-7-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-4H-chromen-4-one
• DTXSID70964089
• AS-72370
• Q7094502
• MGJLSBDCWOSMHL-MIUGBVLSSA-N
• HMS2225H24
• NS00097646
• ONONIN (USP-RS)
• CHEMBL465980
• NCGC00169054-01
• ONONIN (CONSTITUENT OF ASTRAGALUS) [DSC]
• UNII-Z0Z637970U
• CHEBI:7775
• MLS002473151
• 7-(beta-GLUCOSYLOXY)-3-(4-METHOXYPHENYL)ISOFLAVONE
• HY-N0270
• Formononetin 7-O-b-D-glucopyranoside
• FORMONONETIN 7-O-beta-D-GLUCOSIDE
• formononetin 7-O-beta-glucoside
• MEGxp0_000395
• 7Beta-(Glucosyloxy)Formonometin
• Formononetin 7-O-beta-D-glucopyranoside
• Formononetin 7-O-glucoside
• CS-3719
• FORMONONETIN 7-O-.BETA.-D-GLUCOPYRANOSIDE
• 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl .beta.-D-glucopyranoside
• 3-(4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• CCG-269009
• 7-HYDROXY-4'-METHOXYISOFLAVONE-7-O-beta-D-GLUCOSIDE
• SMR001397243
• Ononin, United States Pharmacopeia (USP) Reference Standard
• Z0Z637970U
• BRD-K86699891-001-01-1
• MLS001194859
• AB00822826-06
• Formononetin-7-glucoside
• SCHEMBL13169519
• BCP10844
• 3-(4-METHOXYPHENYL)-7-{[3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)TETRAHYDRO-2H-PYRAN-2-YL]OXY}-4H-CHROMEN-4-ONE
• HMS3341O02
• Oprea1_697373
• 3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl hexopyranoside
• Formononetin glucoside;Formononetin-7-glucoside;Ononoside;Biochanin B;Neochanin;Formononetin-7-O-beta-D-glucopyranoside
• 3-(4-methoxyphenyl)-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Oprea1_111850
• 1084808-15-0
• AKOS001578228
• SMR000554684
• HMS2874C17
• 3-(4-Methoxyphenyl)-7-((3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
• O0405
• Ononin?
• 7-Hydroxy 4'-methoxyisoflavone 7-glucoside
• MLSMR

• MDL： MFCD03225479
• Inchi： 1S/C22H22O9/c1-28-12-4-2-11(3-5-12)15-10-29-16-8-13(6-7-14(16)18(15)24)30-22-21(27)20(26)19(25)17(9-23)31-22/h2-8,10,17,19-23,25-27H,9H2,1H3/t17-,19-,20+,21-,22-/m1/s1
• InChI Key： MGJLSBDCWOSMHL-MIUGBVLSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC=C2C(C(C3C=CC(=CC=3)OC)=COC2=C1)=O
• BRN： 63067

Computed Properties

• Exact Mass: 430.12600
• Monoisotopic Mass: 430.126382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 135
• Molecular Weight: 430.4

Experimental Properties

• Color/Form: Powder
• Density: 1.482
• Melting Point: 210-216°C
• Boiling Point: 697.8°Cat760mmHg
• Flash Point: 245.7°C
• Refractive Index: 1.655
• PSA: 138.82000
• LogP: 0.64730
• λmax: 302(MeOH)(lit.)

Ononin Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid O-glycosides
• Isoflavones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Other Chemical Reagents